Cas no 80844-04-8 (1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e)

• Product name: 1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e
• CAS No: 80844-04-8
• MF: C₂₄H₂₄Cl₂O₂
• MW: 415.352165222168
• CID: 986156
• PubChem ID: 3067158

1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e
• DTXSID901001571
• Benzene, 1-((2-(3,4-dichlorophenyl)-2-methylbutoxy)methyl)-3-phenoxy-
• 1-((2-(3,4-Dichlorophenyl)-2-methylbutoxy)methyl)-3-phenoxybenzene
• 1,2-DICHLORO-4-{2-METHYL-1-[(3-PHENOXYPHENYL)METHOXY]BUTAN-2-YL}BENZENE
• 1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzene
• SCHEMBL9558212
• 80844-04-8

• Inchi： InChI=1S/C24H24Cl2O2/c1-3-24(2,19-12-13-22(25)23(26)15-19)17-27-16-18-8-7-11-21(14-18)28-20-9-5-4-6-10-20/h4-15H,3,16-17H2,1-2H3
• InChI Key： UPXSOQYAYJCLOD-UHFFFAOYSA-N
• SMILES： CCC(C)(COCC1=CC(=CC=C1)OC2=CC=CC=C2)C3=CC(=C(C=C3)Cl)Cl

Computed Properties

• Exact Mass: 414.1153354g/mol
• Monoisotopic Mass: 414.1153354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 8.3